7-(2-fluorophenyl)-1,3-dimethyl-5-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-1H,2H,3H,4H-[1,3]diazino[4,5-d]pyrimidine-2,4-dione

• IUPAC Name: 7-(2-fluorophenyl)-1,3-dimethyl-5-(2-oxo-2-piperidin-1-ylethyl)sulfanylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H22FN5O3S/c1-25-18-16(20(29)26(2)21(25)30)19(31-12-15(28)27-10-6-3-7-11-27)24-17(23-18)13-8-4-5-9-14(13)22/h4-5,8-9H,3,6-7,10-12H2,1-2H3
• InChI Key: BVLTUUIKMCQHKI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CC=C3F)SCC(=O)N4CCCCC4)C(=O)N(C1=O)C
• Molecular Formula: C21H22FN5O3S
• Molecular Weight: 443.5 g/mol
• CAS No.: 893912-99-7

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Pyrimidine is the six-membered heterocyclic organic colorless compound containing two nitrogen atoms at 1st and 3rd positions.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. Pyrimidines and their fused analogues form a large group of heterocyclic compounds.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Pyrimidine which is an integral part of DNA and RNA imparts diverse pharmacological properties.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. Pyrimidine and its derivatives have been described with a wide range of biological potential.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Pyrimidine is much weaker base than pyridine and soluble in water.

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

There is a great importance of heterocyclic ring containing drugs. The extensive use of antibiotics has led to the appearance of multidrug resistant microbial pathogens which necessitated the search for new chemical entities for treatment of microbial infections.